Cas no 10365-62-5 (Phenol,4,4'-(1,5-pentanediyl)bis-)
10365-62-5 structure
Product Name:Phenol,4,4'-(1,5-pentanediyl)bis-
CAS No:10365-62-5
MF:C17H20O2
MW:256.339505195618
CID:229351
PubChem ID:257838
Update Time:2025-04-19
Phenol,4,4'-(1,5-pentanediyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4,4'-(1,5-pentanediyl)bis-
- 4-[5-(4-hydroxyphenyl)pentyl]phenol
- 1,5-Bis-(4-hydroxyphenyl)-pentan
- 1,5-Bis-(4-hydroxy-phenyl)-pentan
- 1,5-bis(4-hydroxyphenyl)pentane
- 1,5-Bis-(4-hydroxyphenyl)pentane
- 4,4'-Pentandiyl-di-phenol
- 4,4'-pentane-1,5-diyldiphenol
- 4,4'-pentanediyl-di-phenol
- AC1L5XN1
- AC1Q7A7V
- AR-1F8129
- CHEMBL1795588
- CTK4A2294
- NSC86423
- SureCN253453
- SCHEMBL253453
- DTXSID50292913
- 10365-62-5
- NSC-86423
- VEHPPSVZSCLARW-UHFFFAOYSA-N
-
- Inchi: 1S/C17H20O2/c18-16-10-6-14(7-11-16)4-2-1-3-5-15-8-12-17(19)13-9-15/h6-13,18-19H,1-5H2
- InChI Key: VEHPPSVZSCLARW-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)CCCCCC1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 256.1464
- Monoisotopic Mass: 256.14633
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 40.5
Experimental Properties
- Density: 1.117
- Boiling Point: 438.5°Cat760mmHg
- Flash Point: 206.8°C
- Refractive Index: 1.595
- PSA: 40.46
- LogP: 4.05330
Phenol,4,4'-(1,5-pentanediyl)bis- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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